2-O-(4-Nitrophenyl)-N-acetylneuraminic acid

• IUPAC Name: (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-(4-nitrophenoxy)-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• InChI: InChI=1S/C17H22N2O11/c1-8(21)18-13-11(22)6-17(16(25)26,30-15(13)14(24)12(23)7-20)29-10-4-2-9(3-5-10)19(27)28/h2-5,11-15,20,22-24H,6-7H2,1H3,(H,18,21)(H,25,26)/t11-,12+,13+,14+,15+,17+/m0/s1
• InChI Key: OICUZSPXIJAAEA-WTUOYXTGSA-N
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OC2=CC=C(C=C2)[N+](=O)[O-])O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)OC2=CC=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C17H22N2O11
• Molecular Weight: 430.4 g/mol
• CAS No.: 26112-88-9

Description

“2-O-(4-Nitrophenyl)-N-acetylneuraminic acid” is a complex organic compound. It likely contains a nitrophenyl group, which is a phenyl group (a ring of 6 carbon atoms) with a nitro group (NO2) attached. It also seems to contain a component of N-acetylneuraminic acid, which is a type of sialic acid often found in human tissues, particularly in the brain and other nerve tissues.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of the nitrophenyl group and the N-acetylneuraminic acid. The nitrophenyl group is a planar, aromatic structure, while N-acetylneuraminic acid has a more complex, three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents present. The nitrophenyl group can undergo reactions such as reduction, while the N-acetylneuraminic acid component might participate in biochemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the nitrophenyl group might confer certain properties, such as a tendency to undergo reduction.

Scientific Research Applications

Chemical Transformations and Synthesis

2-O-(4-Nitrophenyl)-N-acetylneuraminic acid plays a role in various chemical transformations. For instance, Orlova, Zinin, and Kononov (2009) described its transformation into a 5-(O-methyl acetimidate) derivative, showcasing its potential in organic synthesis (Orlova, Zinin, & Kononov, 2009). Additionally, Khorlin and Privalova (1970) synthesized N-acetylneuraminic acid 8-methyl ether from it, further demonstrating its versatility in chemical synthesis (Khorlin & Privalova, 1970).

Biochemical Applications

In the biochemical field, the compound has been used in studies related to cell biology and enzyme interactions. Chigorno et al. (1990) investigated the formation of a cytosolic ganglioside-protein complex using a derivative of this compound, highlighting its applications in cellular studies (Chigorno, Valsecchi, Acquotti, Sonnino, & Tettamanti, 1990).

Inhibitory Studies

Engstler et al. (1994) found that certain derivatives of this compound acted as non-competitive inhibitors of Vibrio cholerae sialidase, indicating its potential in the development of enzyme inhibitors (Engstler, Schauer, Ferrero‐García, Parodi, Storz-Eckerlin, Vasella, Witzig, & Zhu, 1994).

Enzyme Research

In enzyme research, it's been used to study neuraminidases. For instance, Brossmer, Ziegler, and Keilich (1977) demonstrated the selective isolation of Vibrio cholerae neuraminidase using an immobilized derivative of this compound, which could be valuable in enzyme purification processes (Brossmer, Ziegler, & Keilich, 1977).

Potential in Fluorescence Studies

Reinhard, Becker, Rothermel, and Faillard (1992) developed a new specific and highly sensitive substrate for sialate-O-acetylesterase assay using a derivative of this compound, showcasing its application in fluorescence-based biochemical assays (Reinhard, Becker, Rothermel, & Faillard, 1992)

Mechanism of Action

Target of Action

Similar compounds like p-nitrophenylacetic acid have been found to interact with enzymes such as penicillin g acylase in organisms like escherichia coli .

Mode of Action

Nitro-containing compounds, like 1-npana, have been known to undergo various organic transformations, including the preparation of amines, oximes, alkenes, nitrones, and alcohols through the radical-initiated pathway .

Biochemical Pathways

For instance, bacterial sulfoglycolytic pathways catabolize sulfoquinovose (SQ), generating a three-carbon metabolite for primary cellular metabolism and a three-carbon sulfonate that is expelled from the cell .

Pharmacokinetics

Similar compounds like p-nitrophenylacetic acid have been found to interact with enzymes such as penicillin g acylase .

Result of Action

Nitro-containing compounds have been known to undergo various organic transformations, leading to the formation of amines, oximes, alkenes, nitrones, and alcohols .

Action Environment

It is known that the catalytic activity of nanostructured materials used in the reduction of nitrophenols can be influenced by factors such as size, structure, and the presence of diffusion control .

Safety and Hazards

As with any chemical compound, handling “2-O-(4-Nitrophenyl)-N-acetylneuraminic acid” would require appropriate safety precautions. The nitrophenyl group, for example, is associated with certain hazards.